Cas no 149492-32-0 (BENZENEACETIC ACID,3-(HYDROXYMETHYL)-)

• Product Name: BENZENEACETIC ACID,3-(HYDROXYMETHYL)-
• CAS No: 149492-32-0
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 1011369
• PubChem ID: 14980952
• Update Time: 2025-04-20

BENZENEACETIC ACID,3-(HYDROXYMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENEACETIC ACID,3-(HYDROXYMETHYL)-
• 3-hydroxymethylphenylacetic acid
• (3-hydroxymethyl-phenyl)-acetic acid
• DB-294350
• 149492-32-0
• [3-(hydroxymethyl)phenyl]acetic acid
• QRKZQQRBRLOCFH-UHFFFAOYSA-N
• starbld0018224
• 2-(3-(Hydroxymethyl)phenyl)acetic acid
• SCHEMBL1401775

• Inchi： 1S/C9H10O3/c10-6-8-3-1-2-7(4-8)5-9(11)12/h1-4,10H,5-6H2,(H,11,12)
• InChI Key： QRKZQQRBRLOCFH-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(CC(=O)O)=C1

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.5Ų